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Compound of Interest

Compound Name: Methyl 2-(2-nitrophenyl)acetate

Cat. No.: B1268029 Get Quote

This technical guide provides a comprehensive overview of Methyl 2-(2-nitrophenyl)acetate,

a valuable chemical intermediate in various research and development applications. The

document details its chemical identity, physicochemical properties, a representative synthetic

protocol, and insights into the general biological relevance of nitroaromatic compounds. This

guide is intended for researchers, scientists, and professionals in the fields of chemistry and

drug development.

Chemical Identity
IUPAC Name: methyl 2-(2-nitrophenyl)acetate[1]

Synonyms: A variety of synonyms are used to identify this compound in chemical literature and

databases. These include:

Methyl (2-nitrophenyl)acetate

METHYL (2-NITRO-PHENYL)-ACETATE

2-NITROPHENYLACETIC ACID METHYL ESTER

(2-Nitrophenyl)acetic acid, methyl ester

Benzeneacetic acid, 2-nitro-, methyl ester

Methyl o-nitrophenylacetate
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Methyl 2-nitrophenylacetate[1]

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral data for Methyl 2-(2-nitrophenyl)acetate
is presented in the table below. This information is crucial for its handling, characterization, and

application in experimental settings.

Property Value Source

Molecular Formula C₉H₉NO₄ PubChem[1]

Molecular Weight 195.17 g/mol PubChem[1]

CAS Number 30095-98-8 PubChem[1]

Boiling Point 280.1°C at 760 mmHg Guidechem[2]

Density 1.266 g/cm³ Guidechem[2]

Flash Point 124.1°C Guidechem[2]

Refractive Index 1.545 Guidechem[2]

¹³C NMR Spectroscopy Data available PubChem[1]

Infrared Spectroscopy Data available PubChem[1]

Mass Spectrometry (GC-MS) Data available PubChem[1]

Experimental Protocol: Synthesis via Fischer
Esterification
The synthesis of Methyl 2-(2-nitrophenyl)acetate can be achieved through the Fischer

esterification of 2-nitrophenylacetic acid with methanol, catalyzed by a strong acid. This method

is a common and effective way to produce esters from carboxylic acids and alcohols.

Materials and Reagents
2-Nitrophenylacetic acid
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Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-nitrophenylacetic acid in an excess of anhydrous methanol.

Acid Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution

while stirring.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the excess acid by slowly adding a saturated aqueous solution of sodium

bicarbonate until effervescence ceases.

Extraction: Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl

acetate. Combine the organic layers.

Washing: Wash the combined organic layers with brine to remove any remaining water-

soluble impurities.

Drying and Filtration: Dry the organic layer over an anhydrous drying agent like magnesium

sulfate or sodium sulfate. Filter the solution to remove the drying agent.

Solvent Removal: Remove the organic solvent under reduced pressure using a rotary

evaporator to obtain the crude product.
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Purification: The crude Methyl 2-(2-nitrophenyl)acetate can be further purified by

techniques such as column chromatography or distillation under reduced pressure to yield

the final, pure product.

Mandatory Visualizations
Synthetic Pathway: Fischer Esterification
The following diagram illustrates the general chemical transformation involved in the synthesis

of Methyl 2-(2-nitrophenyl)acetate from 2-nitrophenylacetic acid and methanol via Fischer

esterification.
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Synthetic route to Methyl 2-(2-nitrophenyl)acetate.

General Reactivity and Potential Biological Fate
While specific biological pathways for Methyl 2-(2-nitrophenyl)acetate are not extensively

documented, its structure as a nitroaromatic compound suggests potential metabolic routes

and mechanisms of action common to this class of molecules. Nitro compounds are known to

undergo enzymatic reduction to form reactive intermediates that can exert biological effects.[3]

The ester functional group is also susceptible to hydrolysis by esterases.
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Methyl 2-(2-nitrophenyl)acetate
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Potential metabolic pathways for a nitroaromatic ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-(2-
nitrophenyl)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268029#methyl-2-2-nitrophenyl-acetate-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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